Cas no 187607-75-6 (Methyl 4,7-dimethyl-1H-indole-2-carboxylate)

• Product Name: Methyl 4,7-dimethyl-1H-indole-2-carboxylate
• CAS No: 187607-75-6
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• MDL: MFCD04966959
• CID: 1084706
• PubChem ID: 4714976
• Update Time: 2025-10-30

Methyl 4,7-dimethyl-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4,7-dimethyl-1H-indole-2-carboxylate
• 4,7-Dimethyl-1H-indole-2-carboxylic acid methyl ester
• AC1NFWEC
• BBL020597
• CTK6I9546
• methyl 4,7-dimethylindole-2-carboxylate
• OR4196
• SureCN8318563
• STK893286
• 187607-75-6
• methyl4,7-dimethyl-1H-indole-2-carboxylate
• YZQUXXYSYNUUGT-UHFFFAOYSA-N
• DTXSID70405801
• SCHEMBL8318563
• AKOS000123980
• CS-0361855

• MDL： MFCD04966959
• Inchi： 1S/C12H13NO2/c1-7-4-5-8(2)11-9(7)6-10(13-11)12(14)15-3/h4-6,13H,1-3H3
• InChI Key： YZQUXXYSYNUUGT-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC2C(C)=CC=C(C)C=2N1)=O

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.1Ų

Methyl 4,7-dimethyl-1H-indole-2-carboxylate Security Information

• Hazardous Material Identification：

Additional information on Methyl 4,7-dimethyl-1H-indole-2-carboxylate

Comprehensive Overview of Methyl 4,7-dimethyl-1H-indole-2-carboxylate (CAS No. 187607-75-6)

Methyl 4,7-dimethyl-1H-indole-2-carboxylate (CAS No. 187607-75-6) is a specialized organic compound belonging to the indole carboxylate family. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, agrochemical development, and material science. The growing interest in indole derivatives and their biological activities has made this compound a subject of extensive study. Researchers are particularly intrigued by its structural features, which include a methyl ester group at the 2-position and dimethyl substitutions at the 4 and 7 positions of the indole ring.

The compound's unique molecular architecture, characterized by its methyl 4,7-dimethyl-1H-indole-2-carboxylate structure, makes it a valuable intermediate in synthetic chemistry. Its CAS number, 187607-75-6, is frequently searched in chemical databases, reflecting its importance in academic and industrial settings. Recent trends indicate that scientists are exploring its role in the development of novel heterocyclic compounds, which are pivotal in drug discovery and organic synthesis. The demand for such high-purity chemical intermediates has surged, driven by advancements in medicinal chemistry and catalysis research.

One of the key reasons behind the popularity of Methyl 4,7-dimethyl-1H-indole-2-carboxylate is its versatility. It serves as a precursor for synthesizing more complex molecules, including bioactive indole alkaloids and fluorescent dyes. The compound's stability and reactivity under various conditions make it a preferred choice for researchers working on small-molecule libraries and high-throughput screening. Additionally, its potential role in photophysical applications has sparked interest among material scientists, who are investigating its use in organic electronics and light-emitting diodes (LEDs).

In the context of green chemistry, Methyl 4,7-dimethyl-1H-indole-2-carboxylate has been studied for its compatibility with sustainable synthesis methods. With the increasing focus on environmentally friendly processes, researchers are exploring catalytic systems that minimize waste and energy consumption while maximizing yield. This aligns with the broader industry shift toward eco-friendly chemical production, a topic frequently searched by professionals and students alike.

The compound's nomenclature, including its IUPAC name and CAS registry number, is often a point of discussion in academic forums. Questions such as "What is the synthetic route for Methyl 4,7-dimethyl-1H-indole-2-carboxylate?" or "How to characterize indole-2-carboxylate derivatives using spectroscopic techniques?" are commonly encountered in search queries. These reflect the compound's relevance in analytical chemistry and structural elucidation studies.

From a commercial perspective, Methyl 4,7-dimethyl-1H-indole-2-carboxylate is available through specialized chemical suppliers, often listed under its CAS No. 187607-75-6. Its pricing and availability are influenced by factors such as purity grade, batch size, and supply chain dynamics. Companies involved in custom synthesis and contract research frequently inquire about this compound, highlighting its importance in the fine chemicals market.

In summary, Methyl 4,7-dimethyl-1H-indole-2-carboxylate (CAS No. 187607-75-6) is a multifaceted compound with broad applications across scientific disciplines. Its structural uniqueness, combined with its potential in drug development and material science, ensures its continued relevance in research and industry. As the scientific community delves deeper into the properties of indole-based molecules, this compound is poised to remain a focal point of innovation and discovery.